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Compound Name:
Bromophenyl)sulfonyl)pyrrolidine

Cat. No.: B1294140

For Researchers, Scientists, and Drug Development Professionals

Foreword

1-((2-Bromophenyl)sulfonyl)pyrrolidine is a synthetic organic compound featuring a
pyrrolidine ring linked to a 2-bromophenyl group via a sulfonamide bridge. This structure is of
interest to medicinal chemists and drug discovery professionals due to the established
biological significance of both the pyrrolidine and aryl sulfonamide moieties. The pyrrolidine
scaffold is a common feature in numerous natural products and FDA-approved drugs, valued
for its ability to introduce three-dimensional complexity into molecular structures. Similarly, the
aryl sulfonamide group is a well-known pharmacophore present in a wide array of therapeutic
agents.

This technical guide aims to provide a comprehensive overview of the chemical properties,
synthesis, and characterization of 1-((2-Bromophenyl)sulfonyl)pyrrolidine. However, it is
important to note that publicly available information on this specific molecule is limited. While
general properties can be inferred from its structure, detailed experimental data remains largely
unpublished in peer-reviewed literature. This document compiles the available information and
provides a framework for future research and development.

Chemical Properties and Data
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Currently, detailed experimental data for 1-((2-Bromophenyl)sulfonyl)pyrrolidine, such as
melting point, boiling point, and solubility, are not available in published scientific literature. The
data presented below is based on information available from chemical suppliers and
computational predictions.

Property Value Source
Molecular Formula C10H12BrNO:2S [1]
Molecular Weight 290.18 g/mol [1]

CAS Number 379476-58-3

Appearance Not Reported

Melting Point Not Reported

Boiling Point Not Reported

Solubility Not Reported

Synthesis and Experimental Protocols

A definitive, peer-reviewed experimental protocol for the synthesis of 1-((2-
Bromophenyl)sulfonyl)pyrrolidine is not currently available in the public domain. However, a
general synthetic approach can be proposed based on established methods for the synthesis
of N-arylsulfonylpyrrolidines.

Proposed Synthetic Pathway

The most probable synthetic route involves the reaction of pyrrolidine with 2-
bromobenzenesulfonyl chloride in the presence of a base. This is a standard method for the
formation of sulfonamides.

Reaction:
General Experimental Protocol (Hypothetical):

o Reaction Setup: To a solution of pyrrolidine (1.0 equivalent) in a suitable aprotic solvent (e.qg.,
dichloromethane, tetrahydrofuran) at 0 °C, add a non-nucleophilic base (e.qg., triethylamine,

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1294140?utm_src=pdf-body
https://m.chemicalbook.com/chemicalproductproperty_en_CB1956328.htm
https://m.chemicalbook.com/chemicalproductproperty_en_CB1956328.htm
https://www.benchchem.com/product/b1294140?utm_src=pdf-body
https://www.benchchem.com/product/b1294140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

diisopropylethylamine) (1.1-1.5 equivalents).

» Addition of Sulfonyl Chloride: Slowly add a solution of 2-bromobenzenesulfonyl chloride (1.0
equivalent) in the same solvent to the reaction mixture.

o Reaction Monitoring: Allow the reaction to warm to room temperature and stir for a specified
period (typically 2-16 hours). Monitor the progress of the reaction by thin-layer
chromatography (TLC).

e Workup: Upon completion, quench the reaction with water. Separate the organic layer, and
extract the aqueous layer with the organic solvent. Combine the organic layers, wash with
brine, and dry over anhydrous sodium sulfate.

 Purification: Concentrate the solution under reduced pressure to obtain the crude product.
Purify the crude product by column chromatography on silica gel using an appropriate eluent
system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 1-((2-
Bromophenyl)sulfonyl)pyrrolidine.

Diagram of the Proposed Synthetic Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bromophenyl)sulfonyl)pyrrolidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294140#1-2-bromophenyl-sulfonyl-pyrrolidine-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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